Cas no 1261894-27-2 (3-Fluoro-5-(4-methylsulfonylphenyl)phenol)

3-Fluoro-5-(4-methylsulfonylphenyl)phenol is a fluorinated phenolic compound featuring a methylsulfonylphenyl substituent, which enhances its utility in pharmaceutical and agrochemical applications. The fluorine atom at the 3-position and the sulfonyl group at the para-position of the phenyl ring contribute to its electron-withdrawing properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its structural features promote stability and reactivity in cross-coupling reactions, facilitating the development of novel compounds. The compound's well-defined chemical properties and high purity make it suitable for research in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators.
3-Fluoro-5-(4-methylsulfonylphenyl)phenol structure
1261894-27-2 structure
Product Name:3-Fluoro-5-(4-methylsulfonylphenyl)phenol
CAS No:1261894-27-2
MF:C13H11FO3S
MW:266.288046121597
MDL:MFCD18314000
CID:2761802
PubChem ID:53219677
Update Time:2025-10-29

3-Fluoro-5-(4-methylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • MFCD18314000
    • 1261894-27-2
    • 3-Fluoro-5-(4-methylsulfonylphenyl)phenol, 95%
    • DTXSID00684501
    • 5-Fluoro-4'-(methanesulfonyl)[1,1'-biphenyl]-3-ol
    • 3-FLUORO-5-(4-METHYLSULFONYLPHENYL)PHENOL
    • 3-Fluoro-5-(4-methylsulfonylphenyl)phenol
    • MDL: MFCD18314000
    • Inchi: 1S/C13H11FO3S/c1-18(16,17)13-4-2-9(3-5-13)10-6-11(14)8-12(15)7-10/h2-8,15H,1H3
    • InChI Key: ZOTQLFJDRWFHCS-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)C1C=C(C=C(C=1)O)F)(=O)=O

Computed Properties

  • Exact Mass: 266.04129354Da
  • Monoisotopic Mass: 266.04129354Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 62.8Ų

3-Fluoro-5-(4-methylsulfonylphenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB320037-5 g
3-Fluoro-5-(4-methylsulfonylphenyl)phenol, 95%; .
1261894-27-2 95%
5 g
€1,159.00 2023-07-19
abcr
AB320037-5g
3-Fluoro-5-(4-methylsulfonylphenyl)phenol, 95%; .
1261894-27-2 95%
5g
€1159.00 2025-02-17
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